Cas no 1014613-00-3 (1-Piperazineacetamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-thiazolylcarbonyl)butyl]-4-[(4-chlorophenyl)sulfonyl]-2-oxo-)

• Product Name: 1-Piperazineacetamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-thiazolylcarbonyl)butyl]-4-[(4-chlorophenyl)sulfonyl]-2-oxo-
• CAS No: 1014613-00-3
• MF: C₁₆H₁₃BrN₂O₂S
• MW: 377.255621671677
• CID: 833043
• Update Time: 2026-04-29

1-Piperazineacetamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-thiazolylcarbonyl)butyl]-4-[(4-chlorophenyl)sulfonyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-thiazolylcarbonyl)butyl]-4-[(4-chlorophenyl)sulfonyl]-2-oxo-
• 4-Bromo-2-isopropenyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin e

• Inchi： InChI=1S/C16H13BrN2O2S/c1-11(2)15-10-13-14(17)8-9-18-16(13)19(15)22(20,21)12-6-4-3-5-7-12/h3-10H,1H2,2H3
• InChI Key： UXTQXYIHAPHBMD-UHFFFAOYSA-N
• SMILES： C=C(C)C1=CC2=C(C=CN=C2N1S(=O)(=O)C3=CC=CC=C3)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 60.34000
• LogP: 5.14970